![molecular formula C6H8 B1606660 Cyclopropylidene cyclopropane CAS No. 27567-82-4](/img/structure/B1606660.png)
Cyclopropylidene cyclopropane
Overview
Description
Cyclopropylidene cyclopropane is a compound with the molecular formula C6H8 . It is also known by other names such as cyclopropylidenecyclopropane and bicyclopropylidene . It is part of the cyclopropanes family, which are organic compounds containing the cyclopropyl group .
Synthesis Analysis
The synthesis of this compound involves various methods. One approach involves reacting a α-bromo-β-ketoester with a terminal alkyl alkene in the presence of a benzophenothiazine organic photocatalyst and a base, 2,6-lutidine, under blue LED irradiation . Another method involves the use of cyclopropane methodologies in target‐directed organic syntheses .Molecular Structure Analysis
The molecular structure of this compound is characterized by a molecular weight of 80.13 g/mol . The InChI key for this compound is VIVNOHOCUKALPP-UHFFFAOYSA-N . The compound has a 2D structure and a 3D conformer .Chemical Reactions Analysis
This compound can undergo various chemical reactions. For instance, it can participate in polar cross-coupling reactions either as a nucleophile (organometallic reagents) or as an electrophile (cyclopropyl halides) . More recently, single-electron transformations featuring cyclopropyl radicals have emerged .Physical And Chemical Properties Analysis
This compound has several computed properties. It has a molecular weight of 80.13 g/mol, a Hydrogen Bond Donor Count of 0, a Hydrogen Bond Acceptor Count of 0, and a Rotatable Bond Count of 0 . Its exact mass is 80.062600255 g/mol, and its monoisotopic mass is also 80.062600255 g/mol .Scientific Research Applications
Versatile Player in Drug Development
- Cyclopropyl Fragment in Preclinical/Clinical Drugs : The cyclopropane ring, including the cyclopropyl fragment, is increasingly used in drug development, transitioning drug candidates from preclinical to clinical stages. Its coplanarity, short C-C bonds, enhanced π-character of C-C bonds, and strong C-H bonds contribute to enhanced potency and reduced off-target effects in drugs (Talele, 2016).
Biological Impact and Applications
- Diverse Biological Activities : Cyclopropanes, including variants like cyclopropylidene cyclopropane, demonstrate a range of biological activities such as antibiotic, antiviral, antifungal, insecticidal, and antitumoral activities. They are key components in certain biological systems and membranes, like in tuberculosis cells (Salaün & Baird, 1995).
Synthetic Applications
- Cyclopropanation Reactions : Cyclopropanes are valuable in organic synthesis, used in cyclization and cycloaddition reactions for synthesizing cyclic compounds. Recent advances have improved diastereoselectivity and enantioselectivity in these reactions (D. Simone & Waser, 2009).
- Synthesis of Lead-like Compounds : Cyclopropanes, including cyclopropylidene variants, are crucial in medicinal chemistry, providing lead-like compounds, fragments, and building blocks for drug discovery (Chawner et al., 2017).
Chemical Properties and Reactions
- N-Cyclopropylation of Cyclic Amides and Azoles : Cyclopropanes, due to their unique spatial and electronic features, are commonly found in medicinal chemistry. They demonstrate high metabolic stability in liver microsomes, making them useful in N-cyclopropylation reactions (Gagnon et al., 2007).
Advanced Synthesis Techniques
- Cycloisomerization Techniques : this compound is used in enantioselective ring-expanding cycloisomerization, providing new approaches to synthesizing structurally significant bicyclo[4.2.0]octanes, found in many bioactive natural products (Zheng et al., 2014).
Enzymatic Synthesis
- Chemoenzymatic Assembly of Cyclopropyl Ketones : Chiral cyclopropane rings are synthesized via chemoenzymatic strategies, playing a key role in pharmaceuticals and bioactive natural products. This method enables the construction of diverse cyclopropane-containing scaffolds (Nam et al., 2021).
Future Directions
Cyclopropylidene cyclopropane and related compounds have potential for future research and applications. For instance, the advent of transition-metal catalysis has enabled the installation of functionalized cyclopropanes using cross-coupling reactions . This opens up new possibilities for the development of novel synthetic strategies to form new chemical entities in a stereoselective manner .
properties
IUPAC Name |
cyclopropylidenecyclopropane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8/c1-2-5(1)6-3-4-6/h1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIVNOHOCUKALPP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1=C2CC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40181968 | |
Record name | Cyclopropylidene cyclopropane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40181968 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
80.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
27567-82-4 | |
Record name | Cyclopropylidene cyclopropane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0027567824 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cyclopropylidene cyclopropane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40181968 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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